N-[4-(azepan-1-ylcarbonyl)phenyl]hexanamide

• IUPAC Name: N-[4-(azepane-1-carbonyl)phenyl]hexanamide
• InChI: InChI=1S/C19H28N2O2/c1-2-3-6-9-18(22)20-17-12-10-16(11-13-17)19(23)21-14-7-4-5-8-15-21/h10-13H,2-9,14-15H2,1H3,(H,20,22)
• InChI Key: BPNKIRHYZRTBKK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)NC1=CC=C(C=C1)C(=O)N2CCCCCC2
• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol

Description

N-[4-(azepan-1-ylcarbonyl)phenyl]hexanamide is an organic compound with a complex structure that includes an azepane ring, a phenyl group, and a hexanamide chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(azepan-1-ylcarbonyl)phenyl]hexanamide typically involves the reaction of 4-aminobenzoyl chloride with azepane in the presence of a base, followed by the addition of hexanoyl chloride. The reaction conditions often include the use of solvents such as dichloromethane or tetrahydrofuran, and the reactions are carried out under an inert atmosphere to prevent oxidation.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[4-(azepan-1-ylcarbonyl)phenyl]hexanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions with reagents such as halogens or nitrating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Chlorine gas in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

N-[4-(azepan-1-ylcarbonyl)phenyl]hexanamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[4-(azepan-1-ylcarbonyl)phenyl]hexanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• N-(4-{[3-(azepan-1-ylcarbonyl)-7-methyl-1,8-naphthyridin-4-yl]amino}phenyl)acetamide
• N-[4-(1-azepanylcarbonyl)phenyl]hexanamide derivatives

Uniqueness

N-[4-(azepan-1-ylcarbonyl)phenyl]hexanamide is unique due to its specific structural features, such as the azepane ring and the hexanamide chain